Cas no 3007-70-3 (Benzenamine, N-heptyl-)
Benzenamine, N-heptyl- structure
Product Name:Benzenamine, N-heptyl-
Benzenamine, N-heptyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N-heptyl-
- N-heptylaniline
- 1-Heptanamine, N-phenyl-
- AC1L3BDD
- Aniline, N-heptyl-
- Heptylamine, N-phenyl-
- Heptyl-phenyl-amine
- N-(heptyl)aniline
- N-Heptyl-anilin
- N-heptyl-aniline
- N-heptylbenzenamine
- N-n-Heptylanilin
- NSC79262
- SureCN169335
- heptylaniline
- CHEMBL106128
- NSC-79262
- CCG-40398
- DTXSID60184138
- NSC 79262
- WLN: 7MR
- 3007-70-3
- AKOS009262454
- SCHEMBL169335
-
- Inchi： 1S/C13H21N/c1-2-3-4-5-9-12-14-13-10-7-6-8-11-13/h6-8,10-11,14H,2-5,9,12H2,1H3
- InChI Key： JHXGAYWKTQKNGW-UHFFFAOYSA-N
- SMILES： N(C1C=CC=CC=1)CCCCCCC
Computed Properties
- Exact Mass: 191.16753
- Monoisotopic Mass: 191.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 12A^2
Experimental Properties
- Density: 0.92
- Boiling Point: 293.4°Cat760mmHg
- Flash Point: 131.5°C
- Refractive Index: 1.524
- PSA: 12.03
- LogP: 4.14190
Benzenamine, N-heptyl- Related Literature
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Kei Inumaru,Yuta Inoue,Shintaro Kakii,Tomoyasu Nakano,Shoji Yamanaka Phys. Chem. Chem. Phys. 2004 6 3133
-
Masataka Yasui,Kiyofumi Katagiri,Shoji Yamanaka,Kei Inumaru RSC Adv. 2012 2 11132
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E. A. Artiukha,A. L. Nuzhdin,G. A. Bukhtiyarova,S. Yu. Zaytsev,P. E. Plyusnin,Yu. V. Shubin,V. I. Bukhtiyarov Catal. Sci. Technol. 2015 5 4741
-
E. Pedrajas,I. Sorribes,K. Junge,M. Beller,R. Llusar Green Chem. 2017 19 3764
-
Shivani Tripathi,Sayan Halder,Banchhanidhi Prusti,Chanchal Chakraborty,Manab Chakravarty Polym. Chem. 2023 14 1359
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